Cas no 31656-47-0 (2,3,6,7-Naphthalenetetramine)

2,3,6,7-Naphthalenetetramine structure
2,3,6,7-Naphthalenetetramine structure
Product Name:2,3,6,7-Naphthalenetetramine
CAS No:31656-47-0
MF:C10H12N4
MW:188.22908115387
CID:1448078
PubChem ID:13796888
Update Time:2025-04-20

2,3,6,7-Naphthalenetetramine Chemical and Physical Properties

Names and Identifiers

    • 2,3,6,7-Naphthalenetetramine
    • 31656-47-0
    • Naphthalene-2,3,6,7-tetraamine
    • SCHEMBL1599775
    • Inchi: 1S/C10H12N4/c11-7-1-5-2-9(13)10(14)4-6(5)3-8(7)12/h1-4H,11-14H2
    • InChI Key: DKYADULMEONPQX-UHFFFAOYSA-N
    • SMILES: NC1C(=CC2=CC(=C(C=C2C=1)N)N)N

Computed Properties

  • Exact Mass: 188.10636
  • Monoisotopic Mass: 188.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 104.08
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